Cas no 10059-42-4 (1(3H)-Isobenzofuranone,3,3-bis[4-(sulfooxy)phenyl]-)

• Product name: 1(3H)-Isobenzofuranone,3,3-bis[4-(sulfooxy)phenyl]-
• CAS No: 10059-42-4
• MF: C₂₀H₁₄O₁₀S₂
• MW: 478.44916
• CID: 118339
• PubChem ID: 104154

1(3H)-Isobenzofuranone,3,3-bis[4-(sulfooxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone,3,3-bis[4-(sulfooxy)phenyl]-
• PHENOLPHTHALEIN DISULFATE TRIPOTASSIUM SALT TRIHYDRATE
• DisulfateTrihydrateTripotassiumSalt
• SCHEMBL2546184
• 10059-42-4
• DTXSID70860537
• (3-Oxo-1,3-dihydroisobenzofuran-1,1-diyl)bis(4,1-phenylene) bis(hydrogen sulfate)
• phenolphthalein disulfate
• [4-[3-oxo-1-(4-sulfooxyphenyl)-2-benzofuran-1-yl]phenyl] hydrogen sulfate
• Dipotassium 1-oxo-3H-isobenzofuran-3,3-diylbis(p-phenylene) bis(sulphate)

• Inchi： InChI=1S/C20H14O10S2/c21-19-17-3-1-2-4-18(17)20(28-19,13-5-9-15(10-6-13)29-31(22,23)24)14-7-11-16(12-8-14)30-32(25,26)27/h1-12H,(H,22,23,24)(H,25,26,27)
• InChI Key： MVIHXDVCXNPIAL-UHFFFAOYSA-N
• SMILES： S(OC1C=CC(C2(C3C=CC(OS(O)(=O)=O)=CC=3)C3C(=CC=CC=3)C(=O)O2)=CC=1)(O)(=O)=O

Computed Properties

• Exact Mass: 663.91300
• Monoisotopic Mass: 478.00283899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 834
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Melting Point: 230 °C
• PSA: 237.67000
• LogP: 1.98100

1(3H)-Isobenzofuranone,3,3-bis[4-(sulfooxy)phenyl]- Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25